Cas no 97139-43-0 (Urea, N-(2-(bis(2-chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorin-4-yl)-N-hydroxy-N'-(2-hydroxyethyl)-, P-oxide)

Urea, N-(2-(bis(2-chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorin-4-yl)-N-hydroxy-N'-(2-hydroxyethyl)-, P-oxide structure
97139-43-0 structure
Product Name:Urea, N-(2-(bis(2-chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorin-4-yl)-N-hydroxy-N'-(2-hydroxyethyl)-, P-oxide
CAS No:97139-43-0
MF:C10H21Cl2N4O5P
MW:379.177301168442
CID:2695249
Update Time:2023-08-07

Urea, N-(2-(bis(2-chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorin-4-yl)-N-hydroxy-N'-(2-hydroxyethyl)-, P-oxide Chemical and Physical Properties

Names and Identifiers

    • 1-[2-[bis(2-chloroethyl)amino]-2-oxo-1,3,2λ<sup>5</sup>-oxazaphosphinan-4-yl]-1-hydroxy-3-(2-hydroxyethyl)urea
    • Urea, N-(2-(bis(2-chloroethyl)amino)tetrahydro-2H-1,3,2-oxazaphosphorin-4-yl)-N-hydroxy-N'-(2-hydroxyethyl)-, P-oxide
    • N-{2-[Bis(2-chloroethyl)amino]-2-oxo-1,3,2lambda~5~-oxazaphosphinan-4-yl}-N-hydroxy-N'-(2-hydroxyethyl)carbamimidic acid
    • Inchi: 1S/C10H21Cl2N4O5P/c11-2-5-15(6-3-12)22(20)14-9(1-8-21-22)16(19)10(18)13-4-7-17/h9,17,19H,1-8H2,(H,13,18)(H,14,20)
    • InChI Key: CBKZVTXYGQASME-UHFFFAOYSA-N
    • SMILES: ClCCN(CCCl)P1(NC(CCO1)N(C(NCCO)=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 400
  • XLogP3: -0.9
  • Topological Polar Surface Area: 114

Experimental Properties

  • PSA: 127.67000
  • LogP: 1.13640
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